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Compound of Interest |

Compound Name: Uu-T102
Cat. No.: B15544287
Get Quote
\ J

For researchers, scientists, and drug development professionals utilizing the novel 3-
catenin/Tcf protein-protein interaction inhibitor, UU-T02, adherence to proper disposal protocols
is crucial for maintaining laboratory safety and environmental compliance. This guide provides
essential information and step-by-step procedures for the safe handling and disposal of UU-
TO2.

Disclaimer: This document provides general guidance. Always consult the specific Safety Data
Sheet (SDS) provided by the manufacturer for UU-T02 (CAS No. 1500080-17-0) and adhere to
all applicable federal, state, and local regulations for chemical waste disposal.

Immediate Safety and Handling Precautions

Before disposal, ensure that all personnel handling UU-T02 are familiar with its properties and
the necessary safety precautions. As a standard practice for handling chemical compounds in a
laboratory setting, appropriate personal protective equipment (PPE) should be worn, including
safety goggles, gloves, and a lab coat.

Quantitative Data Summary
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For clarity and quick reference, the key identification and storage parameters for UU-T02 are
summarized in the table below.

Parameter Value Source
Chemical Name UU-T02 MedChemExpress
CAS Number 1500080-17-0 MedChemExpress
Molecular Formula C33H33CIN4Oo MedChemExpress
Molecular Weight 665.10 g/mol MedChemExpress
Physical State Solid (Powder) MedChemExpress
-20°C (Short term: days to
Storage (Solid) weeks) -80°C (Long term: up MedChemExpress
to 6 months)
-80°C (Up to 6 months) -20°C
Storage (In solvent) MedChemExpress

(Up to 1 month)

Step-by-Step Disposal Protocol

The disposal of UU-T02, as a chemical waste product, must be conducted in a manner that
ensures the safety of laboratory personnel and prevents environmental contamination. The
following protocol is based on general best practices for chemical waste disposal in a research

setting.

N

. Waste Characterization:

Classify UU-T02 waste as "chemical waste."

Consult the manufacturer's SDS to identify any specific hazards (e.g., toxicity, reactivity) that

may influence disposal requirements.

. Containerization:

Use a dedicated, leak-proof, and chemically compatible waste container.
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The container must be in good condition and have a secure lid.
Do not mix UU-T02 waste with other incompatible chemical waste streams.
. Labeling:
Clearly label the waste container with the words "Hazardous Waste" or "Chemical Waste."
The label must include:

The full chemical name: "UU-T02"

o

The CAS Number: "1500080-17-0"

[¢]

[¢]

The approximate quantity or concentration of the waste.

[e]

The date when the first waste was added to the container.

o

The name of the principal investigator or laboratory contact.

. Accumulation and Storage:
Store the waste container in a designated satellite accumulation area within the laboratory.
The storage area should be secure, well-ventilated, and away from general laboratory traffic.
Ensure secondary containment is in place to capture any potential leaks or spills.

. Scheduling Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the chemical waste.

Do not allow the waste to accumulate beyond the limits specified by your institution or local
regulations.

. Documentation:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15544287/docs?utm_src=pdf-body#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs?utm_src=pdf-body#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Maintain accurate records of the amount of UU-T02 disposed of, including dates and
disposal methods, as required by your institution's policies.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the UU-T02 disposal procedure.
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UU-TO2 Disposal Workflow
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Caption: A flowchart outlining the key steps for the proper disposal of UU-T02 waste in a
laboratory setting.

Signaling Pathway of UU-T02 (For Informational
Purposes)

To provide additional context for researchers, the following diagram illustrates the canonical
Wnt signaling pathway, which is inhibited by UU-T02. UU-T02 acts by disrupting the protein-
protein interaction between (3-catenin and T-cell factor (Tcf).

Caption: The inhibitory effect of UU-T02 on the Wnt signaling pathway through the disruption of
[3-catenin/Tcf interaction.

» To cite this document: BenchChem. [Proper Disposal of UU-T02: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544287/docs#proper-disposal-of-uu-t02-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15544287/docs?utm_src=pdf-body#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs?utm_src=pdf-body#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs?utm_src=pdf-body#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs?utm_src=pdf-body#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs?utm_src=pdf-body#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287/docs#proper-disposal-of-uu-t02-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15544287?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544287?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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